Cas no 2137747-07-8 (2-[({8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octan-3-yl}carbamoyl)methoxy]acetic acid)

• Product Name: 2-[({8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octan-3-yl}carbamoyl)methoxy]acetic acid
• CAS No: 2137747-07-8
• MF: C₁₁H₁₇NO₆S
• MW: 291.320782423019
• CID: 6206428
• PubChem ID: 165458213
• Update Time: 2025-10-29

2-[({8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octan-3-yl}carbamoyl)methoxy]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2137747-07-8
• EN300-741717
• 2-[({8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octan-3-yl}carbamoyl)methoxy]acetic acid
• 2-[({8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octan-3-yl}carbamoyl)methoxy]acetic acid

• Inchi： 1S/C11H17NO6S/c13-10(5-18-6-11(14)15)12-7-3-8-1-2-9(4-7)19(8,16)17/h7-9H,1-6H2,(H,12,13)(H,14,15)
• InChI Key： ZPKATBIBSNAUSY-UHFFFAOYSA-N
• SMILES： S1(C2CC(CC1CC2)NC(COCC(=O)O)=O)(=O)=O

Computed Properties

• Exact Mass: 291.07765844g/mol
• Monoisotopic Mass: 291.07765844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 118Ų

Additional information on 2-[({8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octan-3-yl}carbamoyl)methoxy]acetic acid

Introduction to 2-[({8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octan-3-yl}carbamoyl)methoxy]acetic acid (CAS No. 2137747-07-8) in Modern Chemical Biology

2-[({8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octan-3-yl}carbamoyl)methoxy]acetic acid, identified by the CAS number 2137747-07-8, is a structurally intricate compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential therapeutic applications. This compound belongs to a class of molecules characterized by a fused bicyclic scaffold incorporating a thiabicyclo[3.2.1]octane core, which is appended with a carbamoyl and methoxy functional group. The presence of these moieties not only contributes to its distinct chemical properties but also opens up avenues for diverse biological interactions.

The bicyclo[3.2.1]octane framework is a privileged structural motif in medicinal chemistry, known for its ability to mimic natural product scaffolds and exhibit favorable pharmacokinetic profiles. The incorporation of a sulfur atom into this scaffold enhances the compound's versatility, enabling interactions with various biological targets. Specifically, the thiabicyclo[3.2.1]octane moiety has been explored for its potential in modulating enzyme activity and receptor binding, making it a valuable scaffold for drug discovery efforts.

The carbamoyl group at the 3-position of the bicyclic system introduces a polar moiety that can participate in hydrogen bonding interactions, further enhancing the compound's binding affinity to biological targets. This feature is particularly relevant in the context of protein-protein interactions and enzyme inhibition, where hydrogen bonding plays a critical role in stabilizing binding affinities. The methoxy group at the terminal position adds another layer of functional diversity, allowing for further derivatization and optimization of biological activity.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting post-translational modifications (PTMs) such as protein phosphorylation and ubiquitination. The structural features of 2-[({8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octan-3-yl}carbamoyl)methoxy]acetic acid make it a promising candidate for modulating such PTMs, which are critical regulators of cellular signaling pathways involved in various diseases, including cancer and neurodegenerative disorders.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases, which are enzymes that play key roles in cell proliferation, differentiation, and survival. The bicyclo[3.2.1]octane scaffold has been shown to effectively bind to the ATP-binding pockets of kinases, thereby blocking their activity. Furthermore, the presence of the carbamoyl and methoxy groups allows for fine-tuning of binding interactions through steric and electronic modulation.

Recent studies have demonstrated that derivatives of thiabicyclo[3.2.1]octanes exhibit inhibitory effects on several kinases, including cyclin-dependent kinases (CDKs) and tyrosine kinases (TKs). These kinases are implicated in various diseases, making them attractive targets for therapeutic intervention. For instance, CDKs have been implicated in cell cycle regulation and are frequently overexpressed in cancer cells, while TKs are involved in signal transduction pathways that drive tumor growth and metastasis.

The carbamoyl moiety has been shown to interact with key residues in the ATP-binding pocket of kinases, thereby enhancing binding affinity through hydrogen bonding interactions with backbone amide groups and side chains of key amino acids such as lysine and arginine. Additionally, the methoxy group can engage in hydrophobic interactions with aromatic residues within the kinase active site, further stabilizing the binding complex.

Another area where this compound shows promise is in modulating ubiquitin-dependent proteasomal degradation pathways. Ubiquitination is a critical PTM that regulates protein stability and function by targeting proteins for degradation via the 26S proteasome complex. Inhibitors of ubiquitin ligases have emerged as a promising therapeutic strategy for diseases characterized by protein misfolding and aggregation.

The structural features of 2-[({8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octan-3-yl}carbamoyl)methoxy]acetic acid make it a potential inhibitor of ubiquitin ligases such as E3 ligases, which mediate substrate specificity by recognizing target proteins through their substrate-binding domains (SBDs). The bicyclic scaffold can interact with hydrophobic pockets within the SBDs, while the carbamoyl and methoxy groups can engage in polar interactions with key residues involved in substrate recognition.

In conclusion,2-[({8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octan-3-yl}carbamoyl)methoxy]acetic acid (CAS No. 2137747-07-8) represents a structurally unique compound with significant potential in chemical biology and drug discovery efforts aimed at modulating key biological pathways involved in various diseases including cancer and neurodegenerative disorders.